Cas no 176711-21-0 (3-[(2-Aminoethyl)(methyl)amino]propane-1,2-diol)

3-[(2-Aminoethyl)(methyl)amino]propane-1,2-diol structure
176711-21-0 structure
Product Name:3-[(2-Aminoethyl)(methyl)amino]propane-1,2-diol
CAS No:176711-21-0
MF:C6H16N2O2
MW:148.203441619873
CID:112438
Update Time:2023-08-02

3-[(2-Aminoethyl)(methyl)amino]propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-[(2-aminoethyl)methylamino]-
    • 1,2-Propanediol,3-[(2-aminoethyl)methylamino]-(9CI)
    • 3-((2-Aminoethyl)(methyl)amino)propane-1,2-diol
    • 3-[(2-aminoethyl)(methyl)amino]propane-1,2-diol
    • 3-[(2-Aminoethyl)(methyl)amino]propane-1,2-diol
    • Inchi: 1S/C6H16N2O2/c1-8(3-2-7)4-6(10)5-9/h6,9-10H,2-5,7H2,1H3
    • InChI Key: XKBXZUYIWPVEPE-UHFFFAOYSA-N
    • SMILES: OC(CO)CN(C)CCN

Computed Properties

  • Exact Mass: 148.121
  • Monoisotopic Mass: 148.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 80.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7
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